Cas no 2171618-37-2 (3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid)

• Product Name: 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid
• CAS No: 2171618-37-2
• MF: C₃₃H₃₈N₂O₆
• MW: 558.664629459381
• CID: 5937201
• PubChem ID: 165821368
• Update Time: 2025-10-28

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid
• 2171618-37-2
• 3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,2,3-trimethylbutanoic acid
• EN300-1536860

• Inchi： 1S/C33H38N2O6/c1-21(40-19-22-13-7-6-8-14-22)28(29(36)35-33(4,5)32(2,3)30(37)38)34-31(39)41-20-27-25-17-11-9-15-23(25)24-16-10-12-18-26(24)27/h6-18,21,27-28H,19-20H2,1-5H3,(H,34,39)(H,35,36)(H,37,38)
• InChI Key： FOMRRWMGHBCPBW-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C)(C)NC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 558.27298694g/mol
• Monoisotopic Mass: 558.27298694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid

Comprehensive Guide to 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid (CAS No. 2171618-37-2)

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid (CAS No. 2171618-37-2) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound features a unique molecular structure, incorporating both benzyloxy and 9H-fluoren-9-yl protecting groups, which are critical for controlled chemical reactions in drug development. Researchers and chemists often search for this compound due to its role in creating peptide-based therapeutics, a rapidly growing field in modern medicine.

The compound's CAS No. 2171618-37-2 ensures precise identification in scientific literature and commercial catalogs. Its complex name highlights its functional groups: the benzyloxy moiety provides stability, while the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a staple in solid-phase peptide synthesis (SPPS). These features make it invaluable for synthesizing peptides with high purity and yield, addressing the increasing demand for precision in biopharmaceuticals.

In recent years, the rise of peptide-based drugs has driven interest in compounds like 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid. Peptides are gaining traction due to their specificity, lower toxicity, and ability to target complex biological pathways. This compound’s role in facilitating efficient peptide bond formation aligns with trends in personalized medicine and targeted therapies, making it a sought-after reagent in labs worldwide.

From a synthetic chemistry perspective, the compound’s 2,2,3-trimethylbutanoic acid backbone enhances solubility and reactivity, crucial for optimizing reaction conditions. Researchers frequently inquire about its storage, handling, and compatibility with other reagents, reflecting its practical importance. Proper storage under inert conditions ensures longevity, while its compatibility with common solvents like DMF and DCM simplifies lab workflows.

The pharmaceutical industry’s shift toward green chemistry has also spotlighted compounds like CAS No. 2171618-37-2. Its efficient use in SPPS reduces waste and improves atom economy, aligning with sustainable practices. This aspect resonates with environmentally conscious researchers and companies aiming to minimize their ecological footprint while maintaining high synthetic standards.

Market analyses indicate growing procurement of 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid by biotech firms and academic institutions. Its applications extend beyond peptides to materials science, where modified amino acids contribute to advanced polymer designs. Such versatility ensures its relevance across multiple disciplines, further boosting its commercial demand.

For those exploring CAS No. 2171618-37-2, understanding its spectroscopic data (e.g., NMR, HPLC) is essential for quality control. Peer-reviewed studies emphasize its reproducibility in synthesizing complex peptides, a key factor for regulatory compliance in drug development. These technical insights cater to professionals seeking reliable, data-backed information.

In summary, 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid is a cornerstone in modern synthetic chemistry, bridging gaps between research and therapeutic innovation. Its multifaceted applications, combined with industry trends toward sustainability and precision medicine, underscore its enduring significance in science and technology.